Cas no 143788-52-7 (2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)-)

• Product Name: 2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)-
• CAS No: 143788-52-7
• MF: C₈H₈OS₂
• MW: 184.278519630432
• CID: 167769
• PubChem ID: 178729
• Update Time: 2025-04-19

2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Benzodithiole,2-methyl-, 1-oxide, (1S,2S)-
• (2S)-2-methyl-1λ⁴,3-benzodithiole 1-oxide
• 2-Methyl-1,3lambda~4~-benzodithiol-1(2H)-one
• 1,3-Benzodithiole, 2-methyl-, 1-oxide, (1S-trans)-
• 143788-52-7
• DTXSID00932099

• Inchi： 1S/C8H8OS2/c1-6-10-7-4-2-3-5-8(7)11(6)9/h2-6H,1H3/t6-,11?/m0/s1
• InChI Key： ROEQPRNLZVTHLP-OCAOPBLFSA-N
• SMILES： S1(C2C=CC=CC=2S[C@@H]1C)=O

Computed Properties

• Exact Mass: 184.00174
• Monoisotopic Mass: 184.001656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6

Experimental Properties

• Density: 1.42
• Boiling Point: 352.5°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.718
• PSA: 17.07